Iron(ii)chloride hexahydrate

Specification

• CAS No.: 18990-23-3
• Molecular Formula: Cl2FeH12O6
• Molecular Weight: 234.835
• IUPAC Name: iron(2+);dichloride;hexahydrate
• Standard InChI: InChI=1S/2ClH.Fe.6H2O/h2*1H;;6*1H2/q;;+2;;;;;;/p-2
• Standard InChI Key: WOSISLOTWLGNKT-UHFFFAOYSA-L
• SMILES: O.O.O.O.O.O.[Cl-].[Cl-].[Fe+2]

Introduction

Basic Properties and Identification

Iron(II) chloride hexahydrate, with the chemical formula FeCl₂·6H₂O, represents a hydrated form of iron(II) chloride where six water molecules are coordinated to the iron center. This compound is officially identified by the Chemical Abstracts Service (CAS) registry number 18990-23-3. The molecular weight of iron(II) chloride hexahydrate is 234.84300 g/mol, which accounts for the base ferrous chloride molecule plus the six water molecules of crystallization.

The compound is also known by several synonyms including ferrous chloride hexahydrate and iron chloride (FeCl₂) hexahydrate. These alternative names are commonly encountered in scientific literature and commercial product listings. The systematic naming follows the standard convention for inorganic hydrates, where the anhydrous compound name is followed by the specification of water molecules.

Structural Characteristics

Iron(II) chloride hexahydrate features a coordination structure where the Fe²⁺ ion is surrounded by chloride ions and water molecules. The exact arrangement involves octahedral coordination geometry around the iron center, which is typical for many transition metal complexes. This structural arrangement contributes significantly to its physical properties and chemical behavior.

Physical and Chemical Properties

The physical state of iron(II) chloride hexahydrate at room temperature is solid, typically appearing as crystals or lumps. While specific color information for the hexahydrate is limited in the search results, anhydrous and lower hydrates of iron(II) chloride range from pale green to brownish, depending on purity and oxidation state.

Thermal Properties

According to available data for iron(II) chloride hydrate, the melting point is approximately 110°C. This relatively low melting point reflects the presence of water molecules in the crystal structure, which weaken intermolecular forces compared to the anhydrous compound.

Density and Solubility

Iron(II) chloride hydrate has a reported density of 1.93 g/cm³. This physical parameter is important for various industrial applications and formulations. The compound is highly soluble in water, which is expected for most metal halide hydrates due to their ionic nature and the presence of water molecules already in their structure.

Chemical Reactivity

Iron(II) chloride hexahydrate exhibits the chemical behavior characteristic of Fe²⁺ salts. It readily undergoes oxidation in the presence of oxygen, particularly in aqueous solutions, converting to iron(III) compounds. This property makes it somewhat unstable in air, especially in humid conditions. The compound also acts as a mild Lewis acid due to the metal center's ability to accept electron pairs.

Preparation and Synthesis

Industrial Production

Industrial preparation of iron(II) chloride hexahydrate typically involves the reaction of iron metal with hydrochloric acid, followed by crystallization to obtain the hexahydrate form:

Fe + 2HCl + 6H₂O → FeCl₂·6H₂O + H₂

The crystallization process must be carefully controlled to ensure the desired hydration state is achieved, as various hydrates of iron(II) chloride can form depending on conditions.

Laboratory Synthesis

In laboratory settings, iron(II) chloride hexahydrate can be prepared by dissolving iron metal in hydrochloric acid under an inert atmosphere to prevent oxidation. Alternatively, it can be produced by the reduction of iron(III) chloride solutions using appropriate reducing agents.

Applications and Uses

Iron(II) chloride hexahydrate finds applications across multiple sectors due to its chemical properties and reactivity profile.

Industrial Applications

In industrial processes, iron(II) chloride hexahydrate serves as:

• A precursor in the production of other iron compounds

• A flocculating agent in wastewater treatment

• A reducing agent in various chemical processes

• A component in metal surface treatments

Laboratory Uses

In laboratory environments, the compound is utilized for:

• Analytical chemistry procedures

• As a standard in spectrophotometric methods

• In organic synthesis as a catalyst or reagent

• In educational demonstrations of redox chemistry

Research Applications

Recent research has explored the use of iron(II) chloride hexahydrate in:

• Catalytic systems for organic transformations

• Novel materials synthesis

• Environmental remediation technologies

Analytical Methods

Spectroscopic Methods

Spectroscopic techniques useful for characterizing iron(II) chloride hexahydrate include:

• Infrared (IR) spectroscopy, which can identify characteristic absorption bands associated with Fe-Cl bonds and water of hydration

• UV-Visible spectroscopy, useful for quantitative analysis based on the compound's absorption profile

Quantitative Analysis

The quantitative determination of iron(II) content in the compound can be performed through:

• Redox titration methods

• Atomic absorption spectroscopy

• Spectrophotometric techniques using specific colorimetric reagents

Related research has explored the determination of ferrous iron in ferric compounds, where methods involving masking Fe³⁺ with phosphoric acid (H₃PO₄) followed by spectrophotometric determination have been developed. These methodologies could potentially be adapted for quality control of iron(II) chloride hexahydrate.

Structural Characterization

The structural properties of iron(II) chloride in various hydration states can be studied using:

• X-ray diffraction (XRD) techniques for crystalline structure determination

• Extended X-ray absorption fine structure (EXAFS) spectroscopy for detailed bond distance analysis